Cas no 152493-86-2 (Oxiranecarbonitrile,3-ethyl-2-propyl- (9CI))

• Product Name: Oxiranecarbonitrile,3-ethyl-2-propyl- (9CI)
• CAS No: 152493-86-2
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 99223
• PubChem ID: 45120482
• Update Time: 2025-04-18

Oxiranecarbonitrile,3-ethyl-2-propyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxiranecarbonitrile,3-ethyl-2-propyl- (9CI)
• Oxiranecarbonitrile,3-ethyl-2-propyl-(9ci)
• 152493-86-2
• oxiranecarbonitrile, 3-ethyl-2-propyl-
• Oxiranecarbonitrile, 3-ethyl-2-propyl- (9CI)

• Inchi： 1S/C8H13NO/c1-3-5-8(6-9)7(4-2)10-8/h7H,3-5H2,1-2H3
• InChI Key： AVONZKKWYFHWAQ-UHFFFAOYSA-N
• SMILES： O1C(CC)C1(C#N)CCC

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.32